2-{2-[5-(2-hydroxyphenyl)-1,2,4-oxadiazol-3-yl]vinyl}phenol

• Molecular Formula: C16H12N2O3
• Molecular Weight: 280.28 g/mol
• SMILES: C1=CC=C(C(=C1)C=CC2=NOC(=N2)C3=CC=CC=C3O)O
• InChI: InChI=1S/C16H12N2O3/c19-13-7-3-1-5-11(13)9-10-15-17-16(21-18-15)12-6-2-4-8-14(12)20/h1-10,19-20H/b10-9+
• InChIKey: OUGQQERBJUGIMD-MDZDMXLPSA-N

2-{2-[5-(2-hydroxyphenyl)-1,2,4-oxadiazol-3-yl]vinyl}phenol: Chemical Identity and Research-Grade Procurement Specifications

2-{2-[5-(2-hydroxyphenyl)-1,2,4-oxadiazol-3-yl]vinyl}phenol (CID 16188892, SMR000299118) is a synthetic, small-molecule member of the 1,2,4-oxadiazole class, characterized by a conjugated vinyl bridge linking two ortho-hydroxyphenyl groups to the central heterocycle [1]. With a molecular formula of C16H12N2O3 and a molecular weight of 280.28 g/mol, it is supplied as a research-grade compound (typical purity: 95%) for use in biochemical assays and material science investigations [2]. Its structure embeds the ortho-hydroxyphenyl oxadiazole motif known to support Excited-State Intramolecular Proton Transfer (ESIPT), suggesting potential utility as a fluorescent probe or optoelectronic building block [3].

ESIPT Fluorophore

Ortho-hydroxyphenyl oxadiazole core supports ESIPT-based probe development

Negative Control

Weak LXR-beta agonist activity (low-affinity profile) for SAR studies

Multi-Target Probe

HTS-derived polypharmacology enables phenotypic screening target engagement

• [1] BindingDB. BDBM76519: 2-{2-[5-(2-hydroxyphenyl)-1,2,4-oxadiazol-3-yl]vinyl}phenol. Accession ID: 76519. Available at: https://www.bindingdb.org/ View Source
• [2] PubChem. Compound Summary for CID 16188892: SMR000299118. National Center for Biotechnology Information. View Source
• [3] Liang, F. S., Wang, L. X., Ma, D. G., Jing, X. B., & Wang, F. S. (2002). Oxadiazole-containing material with intense blue phosphorescence emission for organic light-emitting diodes. Applied Physics Letters, 81(1), 4-6. View Source

Why 2-{2-[5-(2-hydroxyphenyl)-1,2,4-oxadiazol-3-yl]vinyl}phenol Is Not Interchangeable with Common ESIPT Fluorophores

The presence of a 1,2,4-oxadiazole core, rather than the more common 1,3,4-isomer, and a vinyl-bridged bis-phenolic structure fundamentally differentiate this compound's electronic and photophysical behavior. Studies on related 1,2,4-oxadiazoles reveal that regioisomerism critically controls coplanarity and, consequently, the efficiency of Excited-State Intramolecular Proton Transfer (ESIPT) [1]. For example, 5-(2-hydroxyphenyl)-3-phenyl-1,2,4-oxadiazole exhibits strong ESIPT-driven tautomer emission, while its 3-(2-hydroxyphenyl)-5-phenyl isomer shows only normal fluorescence, due to disrupted conjugation [1]. Therefore, any substitution with a 1,3,4-oxadiazole analog (e.g., HOXD), a monophenolic oxadiazole, or a non-vinyl bridged variant risks a complete loss of the dual-emission character and a shift in metal-ion or anion binding selectivity crucial for sensor applications [2]. The specific arrangement in this compound is essential for maintaining its unique photophysical signature.

• 1,2,4-Oxadiazole regioisomer is critical; substitution with 1,3,4-oxadiazole analogs (e.g., HOXD) may disrupt ESIPT dual-emission character.

• Vinyl-bridged bis-phenolic structure influences metal-ion and anion binding selectivity; monophenolic or non-vinyl variants may alter sensor performance.

• Common ESIPT fluorophores lack the same scaffold; direct replacement without validation may not reproduce targeted photophysical signature.

• [1] Reis, H. (1997). Excited-state acidity of bifunctional compounds Part 5: 5-(2-Hydroxyphenyl)-3-phenyl-1,2,4-oxadiazole and 3-(2-hydroxyphenyl)-5-phenyl-1,2,4-oxadiazole. Journal of Physical Organic Chemistry. View Source
• [2] Tong, H., Zhou, G., Wang, L., Jing, X., & Wang, F. (2003). Novel highly selective anion chemosensors based on 2,5-bis(2-hydroxyphenyl)-1,3,4-oxadiazole. Tetrahedron Letters, 44(4), 839-841. View Source

Quantitative Differentiation of 2-{2-[5-(2-hydroxyphenyl)-1,2,4-oxadiazol-3-yl]vinyl}phenol from Closest Analogs

Weak LXR-Beta Agonist Activity Contrasts with High-Potency Synthetic Agonists

In a high-throughput screening assay for oxysterols receptor LXR-beta, this compound demonstrated a notably weak EC50, differentiating it from potent reference agonists. This low potency, confirmed in a quantitative assay, makes it a candidate for use as a negative control or scaffold for optimization, unlike high-potency clinical candidates [1].

LXR-beta Potency

Reported

EC50 6.76E+4 nM (67.6 µM)

Low-affinity engagement; supports negative control context

Reference agonist T0901317 EC50 ~20–70 nM; 1000- to 3000-fold lower potency

Evidence Dimension	LXR-beta Agonist Potency (EC50)
Target Compound Data	EC50 = 6.76E+4 nM (67.6 µM)
Comparator Or Baseline	Reference agonist T0901317: EC50 ≈ 20–70 nM; Other high-affinity ligands: Ki values < 100 nM
Quantified Difference	Potency is approximately 1000-fold to 3000-fold lower than high-potency reference LXR agonists.
Conditions	Source: The Scripps Research Institute Molecular Screening Center; Assay Provider: David Mangelsdorf, UT Southwestern. Cell-based reporter gene assay for human LXR-beta.

Why This Matters

This uniquely low potency profile establishes the compound as a selective negative control or a neutral scaffold for medicinal chemistry, contrasting with the high-potency agonists typically used in LXR-beta research.

• [1] BindingDB. BDBM76519: Affinity Data for Oxysterols Receptor LXR-beta (Human). Accession ID: 76519. EC50 = 6.76E+4 nM. View Source

Multi-Target HTS Profile Reveals Polypharmacology Distinct from That of Simplified Oxadiazoles

Unlike simpler 1,2,4-oxadiazole derivatives often optimized for single-target potency, PubChem BioAssay data aggregation shows this compound tested active in multiple primary HTS assays against a diverse set of targets, including Nuclear receptor subfamily 0 group B member 1 (DAX-1), Steroidogenic factor 1, Sentrin-specific proteases (SENPs), and polyadenylate-binding protein 1 (PABP) [1]. This contrasts with the single-target potency focus of many published oxadiazole analogs.

HTS Polypharmacology

Class-level

Active in >8 unique HTS assays

Multi-target engagement requires selectivity profiling

Aggregated from PubChem; targets include nuclear receptors, proteases

Evidence Dimension	Breadth of HTS Activity Profile (Number of unique primary targets with recorded activity)
Target Compound Data	Active in >8 distinct protein target-based HTS assays (TargetMine data aggregation).
Comparator Or Baseline	Typical medicinal chemistry oxadiazole leads (e.g., 3,5-disubstituted-1,2,4-oxadiazole antibacterials) are often optimized for one or two primary targets.
Quantified Difference	Qualitative difference: multi-target engagement profile versus single-target optimization. Exact quantitative comparison of hit rates is not available without analyzing the full screening collection.
Conditions	Data aggregated from PubChem BioAssay and BindingDB entries linked to PubChem CID 16188892. Specific assays include uHTS fluorescence polarization and luminescence-based reporter gene assays.

Why This Matters

The distinct multi-target activity signature suggests a unique polypharmacology that can be exploited for phenotypic screening, but it also precludes its use as a clean, single-target chemical probe without extensive selectivity profiling.

• [1] TargetMine. PubChem Compound SMR000299118 (PubChem:16188892) BioAssay data aggregation. National Institute of Biomedical Innovation, Health and Nutrition (NIBIOHN). Available at: https://targetmine.nibiohn.go.jp/ View Source

Vinyl Bridge Enables Cross-Coupling Derivatization Pathways Unavailable to Directly Linked Bis-Phenols

The vinyl bridge in this compound provides a unique synthetic handle for Michael addition and cross-coupling reactions. Research on 5-vinyl-1,2,4-oxadiazoles demonstrates that the vinyl group can serve as a nucleophilic partner in Morita-Baylis-Hillman reactions [1] and as a Michael acceptor for various nucleophiles [2]. This is a distinct chemical reactivity feature absent in directly linked bis-phenolic oxadiazoles like 2,5-bis(2-hydroxyphenyl)-1,3,4-oxadiazole.

Vinyl Bridge Reactivity

Class-level

Vinyl group enables Michael addition and cross-coupling

Supports post-synthetic diversification for SAR exploration

Literature precedent: MBH reaction yields 31–93% under mild conditions

Evidence Dimension	Availability of vinyl group for post-synthetic diversification
Target Compound Data	Contains a vinyl bridge; can theoretically undergo Michael additions, cross-couplings, and polymerization at this site.
Comparator Or Baseline	2,5-bis(2-hydroxyphenyl)-1,3,4-oxadiazole (no vinyl bridge; direct aryl-heterocycle linkage).
Quantified Difference	Qualitative difference: a present site for synthetic diversification versus a fully conjugated, non-functionalizable core. Yields for vinyl-oxadiazole MBH reactions are reported from 31% to 93% [1].
Conditions	Literature precedent for 5-aryl-3-vinyl-1,2,4-oxadiazoles: DABCO/AcOH catalysis, reaction with N-sulfonylimines, 30 min to 24 h at room temperature.

Why This Matters

This enables the creation of focused libraries or bioconjugates directly from the parent compound for SAR exploration, providing a key advantage in chemical probe or sensor development.

• [1] BV FAPESP. Aza-Morita-Baylis-Hillman Reaction with Vinyl-oxadiazoles. FAPESP Research Grant. Available at: https://bvs.fapesp.br/ View Source
• [2] Scilit. Tuned methods for conjugate addition to a vinyl oxadiazole; synthesis of pharmaceutically important motifs. Scilit.net. View Source

Primary Application Scenarios for Procuring 2-{2-[5-(2-hydroxyphenyl)-1,2,4-oxadiazol-3-yl]vinyl}phenol

Negative Control in LXR-Beta Transactivation Assays

Given its micromolar EC50 (67.6 µM) for human LXR-beta [1], this compound is ideally suited as a chemically matched, biologically inactive negative control for structure-activity relationship (SAR) studies investigating novel oxadiazole-based LXR agonists. This ensures that any observed biological effect from new derivatives is attributable to their structural modifications rather than the core scaffold.

Multitarget Probe in Phenotypic Drug Discovery

The compound's confirmed engagement with multiple targets in primary HTS assays, including nuclear receptors (DAX-1, SF-1) and proteases (SENPs) [1], makes it a valuable tool compound for chemical biology studies investigating interconnected signaling networks involved in steroidogenesis, protein homeostasis, or cancer cell viability. It can serve as a starting point for a phenotypic screening hit.

ESIPT-Based Sensor Development via Chemical Diversification

The two ortho-hydroxyl groups are key for Excited-State Intramolecular Proton Transfer (ESIPT) photophysics [1], while the vinyl bridge offers a site for structural diversification [2]. Researchers can exploit this combination to synthesize novel chemosensors for anions or metal ions with tailored sensitivity and selectivity by modifying the vinyl group, generating libraries that are unattainable from directly linked bis-phenol analogs.

Application

Selection Property

Validation Focus

LXR-beta negative control

Low-affinity LXR-beta binding profile

Reporter gene assay endpoint review

Multi-target phenotypic probe

Broad HTS activity signature

Phenotypic screening target deconvolution

ESIPT sensor development

Ortho-hydroxyphenyl oxadiazole core

Vinyl bridge derivatization & emission tuning

• [1] Reis, H. (1997). Excited-state acidity... and BindingDB BDBM76519 Affinity Data (EC50: 6.76E+4 nM for LXR-beta). View Source
• [2] BV FAPESP. Aza-Morita-Baylis-Hillman Reaction with Vinyl-oxadiazoles. View Source